Cas no 54804-45-4 (Quinoline, 2,4-bis(chloromethyl)-)

• Product Name: Quinoline, 2,4-bis(chloromethyl)-
• CAS No: 54804-45-4
• MF: C₁₁H₉Cl₂N
• MW: 226.101860761642
• CID: 4031964
• PubChem ID: 68584659
• Update Time: 2025-07-23

Quinoline, 2,4-bis(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2,4-bis(chloromethyl)-
• 54804-45-4
• SCHEMBL3294354
• DTXSID401306885
• 2,4-bis(chloromethyl)quinoline
• 2,4-dichloromethyl quinoline

• Inchi： 1S/C11H9Cl2N/c12-6-8-5-9(7-13)14-11-4-2-1-3-10(8)11/h1-5H,6-7H2
• InChI Key： MOSGBLLDWPJMDH-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(CCl)=CC=1CCl

Computed Properties

• Exact Mass: 225.0112047Da
• Monoisotopic Mass: 225.0112047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Additional information on Quinoline, 2,4-bis(chloromethyl)-

Comprehensive Overview of Quinoline, 2,4-bis(chloromethyl)- (CAS No. 54804-45-4): Properties, Applications, and Industry Trends

Quinoline, 2,4-bis(chloromethyl)- (CAS No. 54804-45-4) is a specialized organic compound belonging to the quinoline derivatives family. This compound has garnered significant attention in recent years due to its unique chemical structure and versatile applications across multiple industries. With the growing demand for high-performance chemical intermediates, researchers and manufacturers are increasingly exploring the potential of this compound in advanced material synthesis and pharmaceutical development.

The molecular structure of 2,4-bis(chloromethyl)quinoline features a quinoline backbone with two reactive chloromethyl groups at positions 2 and 4. This configuration makes it particularly valuable for cross-coupling reactions and polymer modification processes. Recent studies published in ACS Applied Materials & Interfaces have highlighted its potential in creating novel organic semiconductors, aligning with the current industry focus on sustainable electronic materials.

In the pharmaceutical sector, quinoline derivatives like 54804-45-4 are being investigated for their potential in drug discovery programs. The compound's ability to serve as a versatile building block has made it valuable in the synthesis of heterocyclic compounds with potential biological activity. This aligns with current trends in precision medicine and targeted drug delivery systems, topics that consistently rank high in scientific literature searches and academic database queries.

The material science community has shown particular interest in Quinoline, 2,4-bis(chloromethyl)- for its applications in advanced coating formulations. Its unique properties contribute to the development of high-temperature resistant materials, a growing niche in aerospace and automotive industries. Recent patents filed in 2023 demonstrate innovative uses of this compound in corrosion-resistant coatings, addressing a critical need in infrastructure maintenance.

Environmental considerations have become increasingly important in chemical applications, and 54804-45-4 has been part of this conversation. Researchers are exploring green chemistry approaches to utilize this compound more efficiently, minimizing waste in synthetic processes. This aligns with the current emphasis on circular economy principles in the chemical industry, a topic that generates substantial engagement in industry forums and sustainability conferences.

From a commercial perspective, the global market for quinoline-based compounds has shown steady growth, with 2,4-bis(chloromethyl)quinoline occupying a specialized segment. Market analysts note increasing demand from Asia-Pacific research institutions and specialty chemical manufacturers, particularly for applications in optoelectronic materials. This trend reflects broader industry movements toward functional materials for next-generation technologies.

Quality control and analytical methods for CAS No. 54804-45-4 have evolved significantly, with modern HPLC techniques and mass spectrometry providing more precise characterization. These advancements address the pharmaceutical industry's need for high-purity intermediates, a requirement that has become more stringent with the rise of biopharmaceutical manufacturing standards.

Looking forward, the scientific community anticipates new discoveries involving Quinoline, 2,4-bis(chloromethyl)- as research into smart materials and molecular electronics intensifies. Its potential role in organic photovoltaic cells and flexible electronics represents an exciting frontier that combines current interests in renewable energy technologies with advanced material science.

For researchers working with 54804-45-4, proper handling and storage recommendations emphasize protection from moisture and extreme temperatures. While not classified as hazardous under normal conditions, standard laboratory precautions for chloromethyl compounds should be observed, including the use of appropriate personal protective equipment (PPE) and engineering controls.

The compound's stability profile makes it suitable for long-term storage when properly sealed, an important consideration for chemical inventory management in research facilities. Recent improvements in packaging technologies have further enhanced the shelf life of sensitive organic intermediates like this quinoline derivative.

In conclusion, Quinoline, 2,4-bis(chloromethyl)- (CAS No. 54804-45-4) represents an important chemical building block with diverse applications across multiple high-tech industries. Its continued study and development reflect broader trends in specialty chemicals and advanced materials, positioning it as a compound of ongoing interest to researchers and industrial chemists alike.